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Introduction
Fluorescently labeled oligonucleotides are fundamental tools in molecular biology, particularly

in the field of genomics and diagnostics. Microarray technology, which allows for the

simultaneous monitoring of thousands of gene expression levels, heavily relies on the use of

fluorescently labeled probes. Cyanine 3 (Cy3) is a bright, orange-fluorescent dye that is widely

used for labeling oligonucleotides due to its high quantum yield, photostability, and compatibility

with common microarray scanners.[1][2][3]

This document provides detailed application notes and protocols for the use of Cy3
phosphoramidite in the synthesis of labeled oligonucleotide probes for microarray analysis.

Cy3 phosphoramidite is a critical reagent for the automated, solid-phase synthesis of

oligonucleotides, allowing for the direct incorporation of the Cy3 dye at a specific position within

the oligonucleotide chain, most commonly at the 5'-terminus.[4][5]

These protocols will cover the entire workflow, from oligonucleotide synthesis and labeling to

probe purification, hybridization, and data acquisition. Additionally, this document will present

key quantitative data in a structured format to aid in experimental design and troubleshooting.

Key Experimental Workflows
Oligonucleotide Labeling and Purification Workflow
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The overall process for generating Cy3-labeled microarray probes involves several key steps,

starting from the synthesis of the oligonucleotide with the incorporated dye, followed by

cleavage and deprotection, and finally, purification of the labeled probe to remove any

unreacted dye and truncated oligonucleotide sequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12382653#using-cy3-phosphoramidite-for-
microarray-probe-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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